Cas no 1806879-86-6 (4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
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- Inchi: 1S/C7H2Br2F5N/c8-2-1-3(9)15-5(7(12,13)14)4(2)6(10)11/h1,6H
- InChI Key: VQODBANOSBCHFC-UHFFFAOYSA-N
- SMILES: BrC1C=C(N=C(C(F)(F)F)C=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 4.1
- Topological Polar Surface Area: 12.9
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029072810-250mg |
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806879-86-6 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029072810-500mg |
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806879-86-6 | 97% | 500mg |
$1,581.10 | 2022-03-31 | |
| Alichem | A029072810-1g |
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine |
1806879-86-6 | 97% | 1g |
$3,158.80 | 2022-03-31 |
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806879-86-6): An Overview of Its Synthesis, Properties, and Applications in Modern Chemistry
4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806879-86-6) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes multiple halogen substituents and a pyridine ring. The presence of bromine, fluorine, and the pyridine ring imparts a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The synthesis of 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine involves several steps, each carefully optimized to ensure high yield and purity. One common approach involves the bromination of a precursor molecule followed by the introduction of difluoromethyl and trifluoromethyl groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts, such as palladium and copper complexes, has been shown to enhance the yield and reduce by-products.
The physical and chemical properties of 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine are crucial for its applications. This compound is a white crystalline solid with a high melting point and low solubility in water. Its solubility can be improved by using organic solvents such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The compound exhibits strong electron-withdrawing properties due to the presence of multiple halogen substituents, which can influence its reactivity in various chemical reactions.
In the realm of medicinal chemistry, 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown promise as an intermediate in the synthesis of novel drugs. The halogenated pyridine structure provides a versatile platform for functionalization, allowing for the introduction of various pharmacophores that can target specific biological pathways. Recent studies have explored its potential in the development of antiviral agents, anticancer drugs, and inhibitors for specific enzymes involved in disease processes.
One notable application of 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is in the synthesis of compounds with antiviral activity. Research has demonstrated that derivatives of this compound can effectively inhibit viral replication by targeting key viral enzymes. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative containing this core structure exhibited potent activity against influenza virus strains.
In addition to its medicinal applications, 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has also found use in agrochemicals. The compound's ability to withstand harsh environmental conditions makes it suitable for the development of pesticides and herbicides. Recent advancements in green chemistry have focused on developing more sustainable methods for synthesizing this compound to minimize environmental impact.
The safety profile of 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is an important consideration for both industrial and laboratory settings. Proper handling procedures should be followed to ensure worker safety and environmental protection. Safety data sheets (SDS) provide detailed information on potential hazards and recommended precautions.
In conclusion, 4,6-Dibromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806879-86-6) is a versatile compound with significant potential in various fields of chemistry. Its unique molecular structure and chemical properties make it an attractive intermediate for the synthesis of pharmaceuticals and agrochemicals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.
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